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Compound of Interest

Compound Name: 2-Cyclopropyl-2-fluoroacetic acid

Cat. No.: B3007202 Get Quote

CAS Number: 1554428-25-9

This technical guide provides a summary of the available information for 2-Cyclopropyl-2-
fluoroacetic acid, a chemical compound relevant to researchers and professionals in the fields

of chemical synthesis and drug development. Due to the limited publicly available data for this

specific molecule, this guide presents the confirmed chemical properties and outlines

generalized experimental workflows.

Chemical and Physical Properties
The following table summarizes the known quantitative data for 2-Cyclopropyl-2-fluoroacetic
acid.[1]
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Property Value

CAS Number 1554428-25-9

Molecular Formula C₅H₇FO₂

Molecular Weight 118.11 g/mol

Predicted Boiling Point 221.3 ± 10.0 °C

Predicted Density 1.328 ± 0.06 g/cm³

Predicted pKa 2.59 ± 0.10

SMILES O=C(O)C(C1CC1)F

Synonyms
Cyclopropyl-fluoro-acetic acid, α-fluoro-

Cyclopropaneacetic acid

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-Cyclopropyl-2-
fluoroacetic acid are not readily available in the public domain. However, a generalized

synthetic and analytical workflow for a compound of this nature is presented below. This serves

as a representative procedure for its preparation and characterization.

General Synthetic Workflow
The synthesis of a fluorinated carboxylic acid like 2-Cyclopropyl-2-fluoroacetic acid would

typically involve the introduction of the fluorine atom at the alpha position to a cyclopropyl

acetic acid derivative, followed by purification and analysis.
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Synthesis & Purification

Analysis & Characterization

Starting Material
(e.g., Cyclopropyl Acetic Ester)

Fluorination Reaction
(e.g., with Selectfluor or DAST)

Ester Hydrolysis

Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography

or Distillation)

Pure 2-Cyclopropyl-2-fluoroacetic acid

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Mass Spectrometry
(LC-MS or GC-MS)

HPLC Analysis
(Purity Assessment) FTIR Spectroscopy
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A generalized workflow for chemical synthesis and analysis.
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Biological Activity and Signaling Pathways
As of late 2025, there is no publicly available scientific literature or patent data detailing the

specific biological activities, pharmacological properties, or associated signaling pathways for

2-Cyclopropyl-2-fluoroacetic acid. The compound is commercially available and is likely

utilized as a building block in the synthesis of more complex molecules for research and

development.

General Drug Discovery Workflow
While specific data for this compound is absent, a typical workflow for assessing the biological

activity of a novel chemical entity is illustrated below. This process is fundamental in drug

development.
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In Vitro Screening

In Vivo Evaluation

Test Compound
(2-Cyclopropyl-2-fluoroacetic acid)

Primary Target Assay
(e.g., Enzyme Inhibition)

Cell-Based Assay
(e.g., Cytotoxicity, Proliferation)

Selectivity Profiling

Hit Identification

Pharmacokinetics &
Pharmacodynamics (PK/PD)

Efficacy Studies
(Animal Models)

Toxicology Assessment

Lead Optimization
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A generalized workflow for biological screening of a chemical entity.
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In summary, 2-Cyclopropyl-2-fluoroacetic acid is a known chemical compound with a

confirmed CAS number and basic predicted properties. However, detailed experimental

protocols for its synthesis and any information regarding its biological activity are not present in

the accessible public domain. For researchers interested in this molecule, it would serve as a

starting material for further chemical elaboration and subsequent biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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